Cas no 1000802-71-0 (3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine)

3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine is a brominated pyrazole derivative featuring an amine-functionalized propyl linker. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the bromine substituent enhances its reactivity for cross-coupling reactions, while the amine group provides a handle for further functionalization. Its stable pyrazole core contributes to structural rigidity, making it useful in designing bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity. Suitable for research applications, it offers a balance of reactivity and selectivity in synthetic pathways.

3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine structure

1000802-71-0 structure

Product Name:3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine

CAS No:1000802-71-0

MF:C₇H₁₂BrN₃

MW:218.09428024292

MDL:MFCD03422555

CID:3057979

PubChem ID:7019308

Update Time:2025-06-07

3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine
- AKOS B014427
- ART-CHEM-BB B014427
- 3-(4-BROMO-3-METHYL-PYRAZOL-1-YL)-PROPYLAMINE
- EN300-228694
- 1H-Pyrazole-1-propanamine, 4-bromo-3-methyl-
- 3-(4-bromo-3-methyl-pyrazol-1-yl)propan-1-amine
- 3-(4-bromo-3-methylpyrazol-1-yl)propan-1-amine
- STK312528
- DTXSID401265346
- FS-1947
- AKOS000305141
- 4-bromo-3-methyl-1H-Pyrazole-1-propanamine
- SCHEMBL1850133
- DB-117863
- 1000802-71-0
- MDL： MFCD03422555
- Inchi： 1S/C7H12BrN3/c1-6-7(8)5-11(10-6)4-2-3-9/h5H,2-4,9H2,1H3
- InChI Key： PXLXYGZGMUHEBV-UHFFFAOYSA-N
- SMILES： BrC1C(C)=NN(C=1)CCCN

Computed Properties

Exact Mass: 217.02146Da
Monoisotopic Mass: 217.02146Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.8Å²

3-(4-Bromo-3-methyl-1H-pyrazol-1-yl)propan-1-amine Pricemore >>

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